Cas no 113772-12-6 (2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile)
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile is a heterocyclic organic compound featuring an indole core substituted with a 4-methoxybenzyl group and a cyano functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The tetrahydroindole scaffold enhances stability, while the electron-rich methoxybenzyl group may influence reactivity in electrophilic substitutions or metal-catalyzed couplings. The amino and nitrile groups offer additional sites for derivatization, making it a valuable intermediate in the synthesis of bioactive molecules. Its well-defined molecular architecture supports precise modifications, aiding in the development of novel compounds with potential therapeutic or material science applications.
113772-12-6 structure
Product Name:2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
CAS No:113772-12-6
MF:C17H19N3O
MW:281.352263689041
MDL:MFCD03425783
CID:204829
PubChem ID:2764069
Update Time:2025-05-28
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
- 1H-Indole-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-1-[(4-methoxyphenyl)methyl]-
- 2-amino-1-[(4-methoxyphenyl)methyl]-4,5,6,7-tetrahydroindole-3-carbonitrile
- 1H-Indole-3-carbonitrile,2-amino-4,5,6,7-tetrahydro-1-[(4-methoxyphenyl)methyl]
- 2-amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydroindole-3-carbonitrile
- MFCD03425783
- J-507728
- AKOS005070788
- 2-Amino-1-[(4-methoxyphenyl)methyl]-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
- CHEMBL4926263
- 5T-0002
- 1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-[(4-methoxyphenyl)methyl]-
- HMITZZIOYJRWFM-UHFFFAOYSA-N
- DTXSID80377282
- 113772-12-6
- ZINC00169549
- Oprea1_077482
- FT-0680466
- 2-amino-3-cyano-1-(4-methoxyphenyl)methyl-4,5,6,7-tetrahydroindole
- CS-0339291
- SCHEMBL2800358
-
- MDL： MFCD03425783
- Inchi： 1S/C17H19N3O/c1-21-13-8-6-12(7-9-13)11-20-16-5-3-2-4-14(16)15(10-18)17(20)19/h6-9H,2-5,11,19H2,1H3
- InChI Key： HMITZZIOYJRWFM-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1)CN1C(=C(C#N)C2CCCCC1=2)N
Computed Properties
- Exact Mass: 281.15300
- Monoisotopic Mass: 281.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 64Ų
Experimental Properties
- Melting Point: 130-132°C
- PSA: 63.97000
- LogP: 3.45888
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Security Information
- HazardClass：IRRITANT
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A612128-50mg |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile |
113772-12-6 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A612128-100mg |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile |
113772-12-6 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A612128-500mg |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile |
113772-12-6 | 500mg |
$ 185.00 | 2022-06-08 | ||
| Chemenu | CM148354-5g |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile |
113772-12-6 | 95% | 5g |
$371 | 2021-08-05 | |
| abcr | AB156702-500 mg |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, 95%; . |
113772-12-6 | 95% | 500mg |
€178.80 | 2023-05-08 | |
| abcr | AB156702-1 g |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, 95%; . |
113772-12-6 | 95% | 1g |
€260.30 | 2023-05-08 | |
| abcr | AB156702-5 g |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, 95%; . |
113772-12-6 | 95% | 5g |
€486.90 | 2022-06-11 | |
| Chemenu | CM148354-1g |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile |
113772-12-6 | 95% | 1g |
$152 | 2023-11-24 | |
| Chemenu | CM148354-5g |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile |
113772-12-6 | 95% | 5g |
$528 | 2023-11-24 | |
| Matrix Scientific | 044868-500mg |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, >95% |
113772-12-6 | >95% | 500mg |
$181.00 | 2023-09-09 |
2-Amino-1-(4-methoxybenzyl)-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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